Cas no 191726-00-8 (2-(pyrimidin-2-yl)propanal)

2-(pyrimidin-2-yl)propanal structure
2-(pyrimidin-2-yl)propanal structure
Product Name:2-(pyrimidin-2-yl)propanal
CAS No:191726-00-8
MF:C7H8N2O
MW:136.15122127533
CID:1019891
PubChem ID:21835221
Update Time:2025-04-20

2-(pyrimidin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidineacetaldehyde, alpha-methyl- (9CI)
    • 2-(pyrimidin-2-yl)propanal
    • pyrimidylpropionaldehyde
    • 2-pyrimidin-2-ylpropanal
    • SCHEMBL8431765
    • DA-08734
    • EN300-1845667
    • 191726-00-8
    • Inchi: 1S/C7H8N2O/c1-6(5-10)7-8-3-2-4-9-7/h2-6H,1H3
    • InChI Key: CJPOPRVIBYLJHY-UHFFFAOYSA-N
    • SMILES: O=CC(C)C1N=CC=CN=1

Computed Properties

  • Exact Mass: 136.06374
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85

2-(pyrimidin-2-yl)propanal Pricemore >>

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